Cas no 672919-42-5 (2-(6,7,8-Trimethoxynaphthalen-1-yl)acetic acid)
2-(6,7,8-Trimethoxynaphthalen-1-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(6,7,8-三甲氧基萘-1-基)乙酸
- 2-(6,7,8-Trimethoxynaphthalen-1-yl)acetic acid
- 2-(6,7,8-Trimethoxynaphthalen-1-yl)aceticacid
- 672919-42-5
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- Inchi: 1S/C15H16O5/c1-18-11-7-9-5-4-6-10(8-12(16)17)13(9)15(20-3)14(11)19-2/h4-7H,8H2,1-3H3,(H,16,17)
- InChI Key: PDAJUVHCKUEPIO-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C(=CC2=CC=CC(CC(=O)O)=C21)OC)OC
Computed Properties
- Exact Mass: 276.09977361g/mol
- Monoisotopic Mass: 276.09977361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 65
2-(6,7,8-Trimethoxynaphthalen-1-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM139950-1g |
2-(6,7,8-trimethoxynaphthalen-1-yl)acetic acid |
672919-42-5 | 95% | 1g |
$830 | 2021-08-05 | |
| Chemenu | CM139950-1g |
2-(6,7,8-trimethoxynaphthalen-1-yl)acetic acid |
672919-42-5 | 95% | 1g |
$*** | 2023-05-29 | |
| Alichem | A219005605-1g |
2-(6,7,8-Trimethoxynaphthalen-1-yl)acetic acid |
672919-42-5 | 95% | 1g |
$998.00 | 2023-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1740436-1g |
2-(6,7,8-Trimethoxynaphthalen-1-yl)acetic acid |
672919-42-5 | 98% | 1g |
¥7497.00 | 2024-05-04 | |
| Crysdot LLC | CD12044267-1g |
2-(6,7,8-Trimethoxynaphthalen-1-yl)acetic acid |
672919-42-5 | 95+% | 1g |
$880 | 2024-07-24 |
2-(6,7,8-Trimethoxynaphthalen-1-yl)acetic acid Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 2-(6,7,8-Trimethoxynaphthalen-1-yl)acetic acid
Research Briefing on 2-(6,7,8-Trimethoxynaphthalen-1-yl)acetic acid (CAS: 672919-42-5) in Chemical Biology and Pharmaceutical Applications
2-(6,7,8-Trimethoxynaphthalen-1-yl)acetic acid (CAS: 672919-42-5) is a synthetic naphthalene derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its trimethoxy-substituted naphthalene core and acetic acid functional group, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic interventions. Recent studies have explored its role as a scaffold for the development of novel anti-inflammatory, anticancer, and antimicrobial agents, leveraging its ability to modulate key biological pathways.
A 2023 study published in the Journal of Medicinal Chemistry investigated the structure-activity relationship (SAR) of 2-(6,7,8-Trimethoxynaphthalen-1-yl)acetic acid derivatives, focusing on their inhibitory effects on cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX) enzymes. The research team synthesized a series of analogs and demonstrated that the trimethoxy substitution pattern is critical for maintaining potent dual COX-2/5-LOX inhibition, with IC50 values in the low micromolar range. Molecular docking studies revealed that the acetic acid moiety facilitates key hydrogen bond interactions with active site residues, while the naphthalene core contributes to hydrophobic stabilization.
In the field of oncology, a 2024 preclinical study in Bioorganic & Medicinal Chemistry Letters reported that 2-(6,7,8-Trimethoxynaphthalen-1-yl)acetic acid exhibits selective cytotoxicity against triple-negative breast cancer (TNBC) cell lines (MDA-MB-231 and BT-549) through induction of apoptosis and cell cycle arrest at G2/M phase. Mechanistic investigations suggested that the compound modulates the PI3K/AKT/mTOR signaling pathway and downregulates anti-apoptotic proteins such as Bcl-2. These findings position this molecule as a potential lead compound for developing targeted therapies against aggressive breast cancer subtypes.
Recent advances in formulation science have also explored the drug delivery aspects of 2-(6,7,8-Trimethoxynaphthalen-1-yl)acetic acid. A 2023 patent application (WO2023184567) describes novel nanoparticle formulations of this compound that significantly improve its aqueous solubility and bioavailability. The patent claims compositions comprising polyethylene glycol (PEG)-ylated liposomes that enhance tumor accumulation through enhanced permeability and retention (EPR) effect, as demonstrated in murine xenograft models.
From a synthetic chemistry perspective, several innovative routes to 2-(6,7,8-Trimethoxynaphthalen-1-yl)acetic acid have been developed. A 2024 publication in Organic Process Research & Development details a green chemistry approach using biocatalytic Friedel-Crafts acylation followed by enzymatic methylation, achieving an overall yield of 68% with significantly reduced environmental impact compared to traditional synthetic methods. This advancement addresses previous challenges in large-scale production while maintaining high purity standards required for pharmaceutical applications.
The safety profile of 2-(6,7,8-Trimethoxynaphthalen-1-yl)acetic acid has been evaluated in recent toxicology studies. Acute toxicity testing in rodent models showed favorable results, with an LD50 > 2000 mg/kg via oral administration. Chronic toxicity assessments over 28 days revealed no significant hematological or histopathological abnormalities at therapeutic doses. However, researchers noted the need for further investigation into potential drug-drug interactions, as in vitro studies using human liver microsomes indicated moderate inhibition of CYP3A4 isozyme.
Looking forward, the versatility of 2-(6,7,8-Trimethoxynaphthalen-1-yl)acetic acid continues to inspire new research directions. Current investigations are exploring its potential as a building block for PROTAC (proteolysis targeting chimera) development, leveraging its ability to bind E3 ubiquitin ligases. Additionally, computational studies are underway to design bifunctional derivatives that could simultaneously target multiple disease-relevant proteins, representing an exciting frontier in polypharmacology approaches.
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